Cas no 58737-22-7 (4-Aminophenyl 1-Thio-β-D-glucopyranoside)

• Product Name: 4-Aminophenyl 1-Thio-β-D-glucopyranoside
• CAS No: 58737-22-7
• MF: C₁₂H₁₇NO₅S
• MW: 287.332082509995
• CID: 855139
• PubChem ID: 44170757
• Update Time: 2025-04-19

4-Aminophenyl 1-Thio-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• P-AMINOPHENYL-1-THIO-BETA-D-GLUCOPYRANOS IDE
• 4-Aminophenylb-D-thioglucopyranoside
• 4-Aminophenyl 1-thio-β-D-glucopyranoside
• 4-Aminophenyl-β-D-thioglucopyranoside
• 4-Aminophenyl beta-D-thioglucopyranoside
• p-Aminophenyl 1-thio-glucopyranoside
• 4-AMINOPHENYL-1-THIO-B-D-GALACTOPYRANOSIDE
• (2S,3R,4S,5S,6R)-2-((4-aminophenyl)thio)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• (4-aminophenoxy)acetic acid
• (4-AMINO-PHENOXY)-ACETIC ACID
• (4-Amino-phenoxy)-essigsaeure
• (p-aminophenoxy)acetic acid
• 2-(4-AMINOPHENOXY)ACETIC ACID
• 4-aminophenoxyacetic acid
• 4-Amino-phenoxy-essigsaeure
• 4-Aminophenyl β-D-thioglucopyranoside
• Acetic acid, 2-(4-aMinophenoxy)-
• AKOS BC-1107
• p-aminophenoxyacetic acid
• TIMTEC-BB SBB001635
• p-Aminophenyl 1-thio-beta-D-glucopyranoside
• 58737-22-7
• XCNVFDDRUPMRPU-ZIQFBCGOSA-N
• W-203206
• P-AMINOPHENYL-1-THIO-BETA-D-GLUCOPYRANOSIDE
• SCHEMBL5325044
• AKOS027327170
• 4-Aminophenyl 1-Thio-beta-D-glucopyranoside
• (2S,3R,4S,5S,6R)-2-(4-aminophenyl)sulfanyl-6-(hydroxymethyl)oxane-3,4,5-triol
• 4-Aminophenyl 1-Thio-β-D-glucopyranoside

• Inchi： 1S/C12H17NO5S/c13-6-1-3-7(4-2-6)19-12-11(17)10(16)9(15)8(5-14)18-12/h1-4,8-12,14-17H,5,13H2/t8-,9-,10+,11-,12+/m1/s1
• InChI Key： XCNVFDDRUPMRPU-ZIQFBCGOSA-N
• SMILES： S(C1C=CC(=CC=1)N)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 287.083
• Monoisotopic Mass: 287.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.54
• Boiling Point: 587 ºC
• Flash Point: 309 ºC
• PSA: 141.47000
• LogP: -0.25800

4-Aminophenyl 1-Thio-β-D-glucopyranoside Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds